Cas no 946219-96-1 (N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide)

• Product Name: N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide
• CAS No: 946219-96-1
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5513478
• Update Time: 2025-08-04

N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

• Inchi： 1S/C19H20N2O2/c1-2-18(22)21-12-6-9-14-10-11-16(13-17(14)21)20-19(23)15-7-4-3-5-8-15/h3-5,7-8,10-11,13H,2,6,9,12H2,1H3,(H,20,23)
• InChI Key： IIMRFINCGMLFHC-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)CC)(=O)C1=CC=CC=C1

Additional information on N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

Professional Introduction to N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide (CAS No. 946219-96-1)

N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide, identified by the CAS number 946219-96-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The combination of a tetrahydroquinoline core and a benzamide moiety presents a promising scaffold for designing novel bioactive molecules.

The structural framework of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide incorporates a propanoyl group attached to the 1-position of the tetrahydroquinoline ring, which is further linked to a benzamide moiety at the 7-position. This specific arrangement enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies. The tetrahydroquinoline moiety is known for its role in various biological processes, including enzyme inhibition and receptor binding, while the benzamide group is frequently employed in medicinal chemistry due to its ability to modulate protein-protein interactions.

In recent years, there has been a growing interest in exploring the therapeutic potential of tetrahydroquinoline derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes involved in cancer progression and inflammation. For instance, derivatives of tetrahydroquinoline have been investigated for their ability to inhibit kinases and other enzymes that play critical roles in signal transduction pathways. The presence of the propanoyl group in N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide may further enhance its binding affinity to target proteins by improving hydrophobic interactions.

The benzamide moiety in this compound is another key feature that contributes to its potential biological activity. Benzamides are well-known for their role as pharmacophores in numerous drugs used to treat conditions such as pain, inflammation, and neurological disorders. The benzamide group can interact with various biological targets through hydrogen bonding and hydrophobic interactions, making it a versatile component in drug design. By integrating this moiety with the tetrahydroquinoline scaffold, researchers aim to develop molecules that exhibit enhanced efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of promising candidates like N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide. These techniques allow scientists to predict the binding modes of compounds to biological targets with high accuracy, thereby accelerating the drug discovery process. Moreover, high-throughput screening methods have enabled the testing of large libraries of compounds for their biological activity, further refining the selection process.

The synthesis of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the tetrahydroquinoline core through cyclization reactions followed by functionalization at the 1- and 7-positions. The introduction of the propanoyl group and subsequent coupling with benzamide are critical steps that must be carefully controlled to avoid side reactions.

In conclusion, N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide (CAS No. 946219-96-1) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and potential applications in drug discovery make it a valuable compound for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are expected to play a crucial role in developing novel treatments for various diseases.